3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine

• IUPAC Name: 4-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C20H23N9/c1-14-12-16(3)29(25-14)19-5-4-18(22-23-19)26-8-10-27(11-9-26)20-17-13-15(2)24-28(17)7-6-21-20/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: QXZUQCATGKEGKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)C4=NC=CN5C4=CC(=N5)C)C
• Molecular Formula: C20H23N9
• Molecular Weight: 389.5 g/mol
• CAS No.: 2640967-03-7

Description

This compound is a pyridazine derivative featuring dual heterocyclic substituents: a 3,5-dimethylpyrazole group at the 3-position and a piperazine-linked 2-methylpyrazolo[1,5-a]pyrazine moiety at the 6-position. Its structure combines pyridazine’s electron-deficient aromatic system with the hydrogen-bonding and steric bulk provided by the pyrazole and pyrazolo-pyrazine groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyridazine Derivatives

The compound’s structural analogs often differ in the substituents attached to the pyridazine core. Key examples include:

Table 1: Structural Comparison of Pyridazine Derivatives

Compound Name	Substituent at Position 3	Substituent at Position 6	Key Functional Differences
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyridazine	3,5-Dimethylpyrazole	Piperazine-linked 2-methylpyrazolo[1,5-a]pyrazine	Extended π-conjugation and steric bulk
3-Amino-5,6-diphenyl-1,5-pyrrolo[3,4-c]pyridazine (from )	Amino group	5,6-Diphenylpyrrolo[3,4-c]pyridazine	Reduced nitrogen content; planar scaffold
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[4-(5-fluoro-2-pyrimidinyl)piperazinyl]pyridazine ()	3,5-Dimethylpyrazole	Piperazine-linked 5-fluoropyrimidine	Fluorine atom enhances electronegativity

Key Observations :

• The primary compound’s 2-methylpyrazolo[1,5-a]pyrazine substituent introduces a fused bicyclic system, which may enhance binding affinity to hydrophobic pockets in target proteins compared to simpler pyrimidine substituents (e.g., ) .